N-benzyl-1-[7-(3-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• IUPAC Name: N-benzyl-1-[7-(3-methoxyphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C26H26N4O3S/c1-33-20-11-5-9-18(13-20)21-16-34-23-22(21)28-26(29-25(23)32)30-12-6-10-19(15-30)24(31)27-14-17-7-3-2-4-8-17/h2-5,7-9,11,13,16,19H,6,10,12,14-15H2,1H3,(H,27,31)(H,28,29,32)
• InChI Key: LNTXPHCXFHBZNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC3=C2N=C(NC3=O)N4CCCC(C4)C(=O)NCC5=CC=CC=C5
• Molecular Formula: C26H26N4O3S
• Molecular Weight: 474.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a piperidine ring, a pyrimidine ring, and a thiophene ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and reactivity could be influenced by the functional groups and the overall structure of the molecule.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Synthesis of Novel Heterocyclic Compounds

A variety of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing similar structural complexity to the specified compound, were synthesized. These compounds exhibited promising anti-inflammatory and analgesic properties, highlighting the therapeutic potential of complex heterocyclic molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Research on new pyridine derivatives, including those with complex heterocyclic structures, revealed variable and modest antimicrobial activity against a range of bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-Angiogenic and DNA Cleavage Studies

Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives showed significant anti-angiogenic and DNA cleavage activities. Such findings underscore the potential of structurally complex heterocyclic compounds in cancer research, possibly offering new avenues for anticancer drug development (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Compounds with similar structures have been found to exhibit a wide range of biological activities.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. This could involve in vitro and in vivo studies to determine its effects on biological systems.